Cas no 13515-65-6 (2-Methylpropanethioamide)

• Product Name: 2-Methylpropanethioamide
• CAS No: 13515-65-6
• MF: C₄H₉NS
• MW: 103.18595957756
• MDL: MFCD07369538
• CID: 49307
• PubChem ID: 10909507
• Update Time: 2025-05-19

2-Methylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-METHYLPROPANETHIOAMIDE
• Thioisobutyramide
• 2-Methylpropanethioa
• 2-methyl-Propanethioamide
• 2-METHYL-PROPANE-THIOAMIDE
• Thioisobutyramide, 2-Methylpropanethioamide]
• 2-methylpropanoylthioamide
• 2-methylpropylthioamide
• ISOBUTYLTHIOAMIDE
• ISOBUTYRTHIOAMIDE
• isopropyl thioamide
• Propanethioamide,2-methyl
• Propanethioamide,2-methyl-
• 2-methylpropaneothioamide
• 2-methylpropane-thioamide
• KSC519M8D
• 2-METHYL PROPANETHIOAMIDE
• NPCLRBQYESMUPD-UHFFFAOYSA-N
• FC0684
• AB32169
• RP08290
• AB0003330
• Z2593
• ST24
• FT-0672104
• EN300-40823
• SCHEMBL442109
• SCHEMBL10331901
• DTXSID10447922
• SY058938
• MFCD07369538
• AKOS000149014
• 13515-65-6
• J-510085
• CS-W011304
• Propanethioamide, 2-methyl-; Propionamide, 2-methylthio- (6CI,7CI,8CI); 2-Methylpropanethioamide; 2-Methylthiopropionamide; Isobutyrthioamide; Thioisobutyramide
• FT-0672105
• ALBB-031241
• DB-063069
• 2-Methylpropanethioamide

• MDL： MFCD07369538
• Inchi： 1S/C4H9NS/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)
• InChI Key： NPCLRBQYESMUPD-UHFFFAOYSA-N
• SMILES： S=C(C(C)C)N

Computed Properties

• Exact Mass: 103.04600
• Monoisotopic Mass: 103.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 0.8

Experimental Properties

• Melting Point: 45-48℃
• Boiling Point: 147.4℃ at 760 mmHg
• PSA: 58.11000
• LogP: 1.62880

2-Methylpropanethioamide Security Information

• Symbol:
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Methylpropanethioamide

Recent Advances in the Study of 2-Methylpropanethioamide (CAS: 13515-65-6)

2-Methylpropanethioamide (CAS: 13515-65-6) is a thioamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique sulfur-containing functional group, has been explored for its bioactivity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have shed light on its molecular mechanisms, synthetic pathways, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research involving 2-Methylpropanethioamide is its role as an enzyme inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain bacterial enzymes, such as dihydrofolate reductase (DHFR). The study highlighted its potential as a lead compound for developing novel antibacterial agents, especially in the face of rising antibiotic resistance. The researchers utilized X-ray crystallography and molecular docking to elucidate the binding interactions between 2-Methylpropanethioamide and the target enzyme, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its antibacterial properties, 2-Methylpropanethioamide has also been investigated for its potential in cancer therapy. A preprint article from BioRxiv (2024) reported that this compound could induce apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. The study employed in vitro assays and transcriptomic analysis to identify the underlying pathways, suggesting that 2-Methylpropanethioamide may act as a multi-targeted agent. These findings open new avenues for exploring its use in combination therapies or as a scaffold for designing more potent anticancer drugs.

The synthetic chemistry of 2-Methylpropanethioamide has also seen advancements. A recent publication in Organic Letters (2023) described a novel, high-yield synthesis route using green chemistry principles. The method emphasized the use of non-toxic catalysts and solvent-free conditions, aligning with the growing demand for sustainable pharmaceutical manufacturing. This development not only improves the accessibility of 2-Methylpropanethioamide for research but also reduces the environmental impact of its production.

Despite these promising findings, challenges remain in the clinical translation of 2-Methylpropanethioamide. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may restrict its therapeutic utility. However, ongoing research is exploring formulation strategies, such as nanoparticle encapsulation or prodrug design, to overcome these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts and proposed future directions for optimizing the drug-like properties of 2-Methylpropanethioamide.

In conclusion, 2-Methylpropanethioamide (CAS: 13515-65-6) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse bioactivities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further drug discovery efforts. Future research should focus on addressing its pharmacokinetic challenges and expanding its therapeutic applications, particularly in combating antibiotic resistance and cancer.